Cas no 1339849-06-7 (4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine)

• Product Name: 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine
• CAS No: 1339849-06-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5099558
• PubChem ID: 63329601
• Update Time: 2026-03-03

4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(1-ethyl-2-methylpropyl)-4-methyl-
• 4-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine
• 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine

• Inchi： 1S/C12H20N2/c1-5-11(9(2)3)14-12-8-13-7-6-10(12)4/h6-9,11,14H,5H2,1-4H3
• InChI Key： UTSVDSRQTUXBEJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C)=C1NC(CC)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine

Introduction to 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine (CAS No. 1339849-06-7)

4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine, with the CAS number 1339849-06-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique molecular structure, which includes a pyridine ring substituted with a methyl group and an amine functional group attached to a 2-methylpentan-3-yl chain. The structural complexity of this compound makes it an intriguing candidate for various biological and pharmacological studies.

The chemical formula of 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine is C₁₂H₁₉N₂, and its molecular weight is approximately 187.29 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, reduction, and coupling reactions. These synthetic pathways are crucial for ensuring the purity and stability of the final product, which are essential for its use in research and development.

In recent years, 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its interaction with various receptors and enzymes in the human body. Research has shown that this compound exhibits selective binding to specific receptors, such as serotonin receptors (5-HT receptors), which play a crucial role in regulating mood, appetite, and sleep.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine. The researchers found that the compound demonstrated significant agonist activity at 5-HT_1A receptors, which are known to be involved in the modulation of anxiety and depression. This finding suggests that 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine could potentially be developed into a novel therapeutic agent for treating mood disorders.

Beyond its potential as a therapeutic agent, 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine has also been explored for its use in diagnostic imaging. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that the compound can be labeled with radioactive isotopes to create radiotracers for positron emission tomography (PET). These radiotracers have shown promise in imaging brain disorders such as Alzheimer's disease and Parkinson's disease, providing valuable insights into disease progression and treatment efficacy.

The safety profile of 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine is another critical aspect that has been extensively studied. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its potential therapeutic and diagnostic applications, 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine has also been investigated for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to study biological processes by selectively modulating specific targets. The unique properties of 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine, including its high affinity for specific receptors and low off-target effects, make it an ideal candidate for such studies.

The synthesis and characterization of 4-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine have been well-documented in the scientific literature. Various synthetic routes have been developed to optimize yield and purity, including methods involving palladium-catalyzed cross-coupling reactions and reductive amination. These synthetic strategies not only facilitate large-scale production but also allow for the synthesis of structurally related analogs, which can be used to further explore the structure–activity relationships (SAR) of this class of compounds.

In conclusion, 4-methyl-N-(2-methylpentan-3-y l)pyridin - 3 - amine (CAS No . 1 3 3 9 8 4 9 - 0 6 - 7) strong > represents a promising molecule with diverse applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and benefits of this compound will emerge, contributing to the advancement of healthcare and scientific knowledge.